
Application Notes and Protocols for GNE-495 in
In Vivo Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GNE-495

Cat. No.: B607687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GNE-495 is a potent and selective inhibitor of Mitogen-Activated Protein Kinase Kinase Kinase

Kinase 4 (MAP4K4), with an IC50 of 3.7 nM.[1][2][3] While direct applications of GNE-495 in in

vivo models of neurodegenerative diseases are not extensively documented in current

literature, its role as a MAP4K4 inhibitor suggests potential avenues for research. MAP4K4 is

implicated in a variety of biological processes, including inflammation, neural regeneration, and

angiogenesis, all of which can be relevant to the pathology of neurodegenerative disorders.[3]

These application notes provide a summary of the known in vivo applications of GNE-495,

focusing on a well-documented retinal angiogenesis model. This model can be adapted to

study vascular changes and the effects of MAP4K4 inhibition in the central nervous system,

which may be pertinent to neurodegenerative disease research.

Mechanism of Action
GNE-495 functions as a potent and selective inhibitor of MAP4K4.[1][2][3] The inhibition of

MAP4K4 by GNE-495 has been shown to impact downstream signaling pathways that regulate

cellular processes such as cell migration and proliferation. In the context of angiogenesis,

GNE-495 has been demonstrated to recapitulate the effects of MAP4K4 knockout, leading to

delayed vascular outgrowth and abnormal vascular morphology.[4][5] Although GNE-495 also
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shows inhibitory activity against the related kinases MINK and TNIK, in vivo effects in the

described models have been attributed specifically to MAP4K4 inhibition.[4]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607687?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

